Cas no 1369803-18-8 (2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride
• CAS No: 1369803-18-8
• MF: C₄H₁₀ClN₅
• MW: 163.608698368073
• CID: 4594239
• PubChem ID: 71756136
• Update Time: 2025-06-11

2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C4H9N5.ClH/c1-4-6-8-9(7-4)3-2-5;/h2-3,5H2,1H3;1H
• InChI Key： PFZDRACACCHRHA-UHFFFAOYSA-N
• SMILES： C(N)CN1N=NC(C)=N1.[H]Cl

2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride

2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride (CAS No. 1369803-18-8): A Comprehensive Overview

2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride (CAS No. 1369803-18-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of the tetrazole class of compounds and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The tetrazole ring is a key structural motif in many biologically active compounds due to its ability to mimic carboxylic acid functionalities and its high metabolic stability. The presence of the methyl group and the hydrochloride salt form in 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride further enhances its pharmacological profile and solubility properties.

Chemical Properties: The compound has a molecular formula of C7H10N6·HCl and a molecular weight of approximately 207.65 g/mol. It is a white crystalline solid with a melting point ranging from 190 to 195°C. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it suitable for various pharmaceutical formulations.

Synthesis Methods: The synthesis of 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride can be achieved through several routes. One common method involves the reaction of 2-aminoethanol with 5-methyltetrazole in the presence of hydrochloric acid. This reaction typically proceeds via nucleophilic substitution followed by protonation to form the final product. Another approach involves the condensation of ethylene diamine with 5-methyltetrazole under acidic conditions.

Biological Activities: Recent studies have highlighted the potential therapeutic applications of 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride. One notable area of research is its activity as an angiotensin II receptor antagonist (ATRA). Angiotensin II receptor antagonists are widely used in the treatment of hypertension and cardiovascular diseases due to their ability to block the vasoconstrictive effects of angiotensin II. Preliminary studies have shown that this compound exhibits potent ATRA activity in vitro and in vivo models.

In addition to its cardiovascular effects, 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride has also been investigated for its potential anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by excessive production of pro-inflammatory cytokines. Research has demonstrated that this compound can inhibit the production of these cytokines in both cell culture and animal models.

Clinical Trials: While clinical trials for 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride are still in their early stages, preliminary results are promising. Phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.

Potential Applications: Given its diverse biological activities, 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)ethan-1-amine hydrochloride holds promise for a wide range of therapeutic applications. Its potential as an angiotensin II receptor antagonist makes it a candidate for treating hypertension and related cardiovascular conditions. Additionally, its anti-inflammatory properties suggest potential use in managing inflammatory diseases such as arthritis and IBD.

Safety Considerations: As with any new pharmaceutical compound, safety considerations are paramount. Preclinical studies have demonstrated that 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yi)ethan-l -amine hydrochloride has a favorable safety profile with no significant toxicity observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other medications.

FUTURE DIRECTIONS: The future research on 2-(5-methyl - ̈ ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - ̈ - H-l ,z ,s ,4-tetrazol-z-yi ) ethan-l amine hydrochloride will likely focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, further clinical trials are needed to validate its efficacy and safety in human patients.